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Compound of Interest

Compound Name: Emodin-d4

Cat. No.: B15621508 Get Quote

Emodin-d4: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Emodin-d4 is a deuterated form of emodin, a naturally occurring anthraquinone found in the

roots and rhizomes of various plants, including rhubarb and Polygonum cuspidatum. Emodin

has garnered significant interest in the scientific community due to its diverse pharmacological

activities, including anti-inflammatory, anti-cancer, and antiviral effects. The introduction of

deuterium atoms in Emodin-d4 provides a valuable tool for researchers, particularly in

pharmacokinetic and metabolic studies, as it can be used as an internal standard for

quantitative analysis by mass spectrometry. This guide provides an in-depth overview of the

physical and chemical properties, biological activities, and relevant experimental protocols for

Emodin-d4.

Physical and Chemical Properties
Emodin-d4 is a stable, isotopically labeled compound. While specific experimental data for the

deuterated form is limited, the physical and chemical properties are expected to be very similar

to its non-deuterated counterpart, emodin.
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Property Value Source

Molecular Formula C₁₅H₆D₄O₅ [1][2]

Molecular Weight 274.26 g/mol [1][2]

Purity ≥98% [3]

Appearance Orange solid [4]

Melting Point 255-257 °C (for Emodin) [4]

Solubility
Soluble in DMSO and ethanol.

Practically insoluble in water.
[4][5]

Storage

Store at -20°C for long-term

stability. Solutions in DMSO

can be stored at -20°C for up

to 3 months.

[6]

Biological Activity and Signaling Pathways
Emodin, and by extension Emodin-d4, exerts its biological effects through the modulation of

several key signaling pathways. Its inhibitory actions on various kinases and inflammatory

cascades make it a compound of interest for therapeutic development.

Inhibition of Pro-Inflammatory Pathways
Emodin has been shown to suppress inflammatory responses by targeting critical signaling

nodes. One of the primary pathways affected is the Toll-like receptor 4 (TLR4) signaling

cascade.

TLR4/MyD88/NF-κB Signaling Pathway

Upon activation by lipopolysaccharide (LPS), TLR4 recruits the adaptor protein MyD88,

initiating a signaling cascade that leads to the activation of the transcription factor NF-κB. NF-

κB then translocates to the nucleus, promoting the expression of pro-inflammatory cytokines.

Emodin has been demonstrated to inhibit this pathway, thereby reducing inflammation.[7][8][9]

[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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